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Compound of Interest

Compound Name: N-Acetyl-D-methionine-d4

Cat. No.: B15599367 Get Quote

An In-depth Technical Guide to N-Acetyl-D-
methionine-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Acetyl-D-methionine-d4, a

deuterated isotopologue of N-Acetyl-D-methionine. This document is intended for professionals

in research and development who utilize stable isotope-labeled compounds for quantitative

analysis.

Core Compound Specifications
N-Acetyl-D-methionine-d4 is the deuterium-labeled form of N-Acetyl-D-methionine, a

derivative of the amino acid D-methionine. The incorporation of four deuterium atoms results in

a higher molecular weight compared to its unlabeled counterpart, making it an ideal internal

standard for mass spectrometry-based applications.
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Property Value Citations

Molecular Formula C7H9D4NO3S

Molecular Weight 195.27 g/mol

CAS Number
Not available (for the d4

version)
[1]

Unlabeled CAS Number
1509-92-8 (for N-Acetyl-D-

methionine)
[1]

Isotopic Purity Typically ≥ 99 atom % D [1]

Chemical Purity Typically ≥ 96% [1]

Primary Applications in Research and Development
Due to its isotopic labeling, N-Acetyl-D-methionine-d4 is primarily employed as an internal

standard in quantitative analytical methodologies, particularly those involving mass

spectrometry. Deuterated standards are crucial for correcting variations in sample preparation

and instrument response, thereby enhancing the accuracy and precision of analytical results.

The primary application is in pharmacokinetic studies where the absorption, distribution,

metabolism, and excretion (ADME) of N-Acetyl-D-methionine or related compounds are

investigated. By adding a known amount of N-Acetyl-D-methionine-d4 to biological samples,

researchers can accurately quantify the concentration of the unlabeled analyte.

Experimental Protocols
While specific experimental protocols for N-Acetyl-D-methionine-d4 are proprietary and

application-dependent, a general methodology for its use as an internal standard in the liquid

chromatography-mass spectrometry (LC-MS) analysis of N-Acetyl-D-methionine in a biological

matrix (e.g., plasma) is outlined below. This protocol is based on established methods for the

analysis of amino acid derivatives.

Objective: To quantify the concentration of N-Acetyl-D-methionine in human plasma using N-
Acetyl-D-methionine-d4 as an internal standard.
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Materials:

Human plasma samples

N-Acetyl-D-methionine (analyte standard)

N-Acetyl-D-methionine-d4 (internal standard)

Acetonitrile (ACN), HPLC grade

Formic acid (FA), LC-MS grade

Water, LC-MS grade

Protein precipitation plates or tubes

LC-MS system (e.g., UPLC coupled to a triple quadrupole mass spectrometer)

Procedure:

Preparation of Standard Solutions:

Prepare a stock solution of N-Acetyl-D-methionine (1 mg/mL) in a suitable solvent (e.g.,

50:50 ACN:water).

Prepare a stock solution of N-Acetyl-D-methionine-d4 (1 mg/mL) in the same solvent.

Create a series of calibration standards by spiking known concentrations of the N-Acetyl-

D-methionine stock solution into blank plasma.

Prepare a working internal standard solution by diluting the N-Acetyl-D-methionine-d4
stock solution to a fixed concentration (e.g., 100 ng/mL).

Sample Preparation (Protein Precipitation):

To 50 µL of each plasma sample (calibrators, quality controls, and unknowns), add 150 µL

of the working internal standard solution in acetonitrile.

Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.
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Centrifuge the samples at 10,000 x g for 10 minutes to pellet the precipitated proteins.

Transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS analysis.

LC-MS Analysis:

Liquid Chromatography (LC) Conditions:

Column: A reverse-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable for

separation.

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: A typical gradient would start at a low percentage of Mobile Phase B, ramp up

to a high percentage to elute the analyte, and then return to initial conditions for column

re-equilibration.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Multiple Reaction Monitoring (MRM):

Monitor the precursor to product ion transition for N-Acetyl-D-methionine (e.g., m/z

192.1 -> 132.1).

Monitor the precursor to product ion transition for N-Acetyl-D-methionine-d4 (e.g.,

m/z 196.1 -> 136.1).

Optimize cone voltage and collision energy for each transition to maximize signal

intensity.

Data Analysis:
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Integrate the peak areas for both the analyte and the internal standard.

Calculate the ratio of the analyte peak area to the internal standard peak area.

Construct a calibration curve by plotting the peak area ratio against the known

concentrations of the calibration standards.

Determine the concentration of N-Acetyl-D-methionine in the unknown samples by

interpolating their peak area ratios from the calibration curve.

Visualizations
The following diagrams illustrate key concepts and workflows relevant to the use of N-Acetyl-
D-methionine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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